N-(4-ethylbenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine

• IUPAC Name: (E)-1-(4-ethylphenyl)-N-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]methanimine
• InChI: InChI=1S/C24H27N3/c1-2-20-10-12-21(13-11-20)18-25-27-16-14-26(15-17-27)19-23-8-5-7-22-6-3-4-9-24(22)23/h3-13,18H,2,14-17,19H2,1H3/b25-18+
• InChI Key: HCOARJZEIVOKOX-XIEYBQDHSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C=NN2CCN(CC2)CC3=CC=CC4=CC=CC=C43
• Isomeric SMILES: CCC1=CC=C(C=C1)/C=N/N2CCN(CC2)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C24H27N3
• Molecular Weight: 357.5 g/mol

Description

N-(4-ethylbenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine, also known as E-4031, is a selective blocker of the rapid component of the delayed rectifier potassium current (IKr) in cardiac cells. This compound has been used extensively in scientific research to study the role of potassium channels in cardiac electrophysiology and arrhythmogenesis.

Mechanism of Action

N-(4-ethylbenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine selectively blocks the rapid component of the delayed rectifier potassium current (IKr) in cardiac cells, leading to a prolongation of the action potential duration and the QT interval. This effect is due to the inhibition of the repolarizing potassium current, which results in a delayed repolarization of the cardiac cells and an increased risk of arrhythmias.
Biochemical and Physiological Effects
The main biochemical and physiological effects of this compound are related to its selective inhibition of the IKr potassium current in cardiac cells. This leads to a prolongation of the action potential duration and the QT interval, as well as an increased risk of arrhythmias. This compound has also been shown to have some effects on other potassium channels and on the calcium current in cardiac cells.

Advantages and Limitations for Lab Experiments

The main advantages of using N-(4-ethylbenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine in lab experiments are its selectivity for the IKr potassium current and its well-characterized mechanism of action. This allows for precise control of the experimental conditions and for the interpretation of the results in the context of the known effects of this compound on cardiac electrophysiology. However, the main limitation of using this compound is its potential to induce arrhythmias in vivo, which requires careful consideration of the experimental design and the ethical implications of the research.

Future Directions

There are several potential future directions for research on N-(4-ethylbenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine and its role in cardiac electrophysiology. These include:
1. Investigating the effects of this compound on other ion channels and signaling pathways in cardiac cells, to better understand its complex interactions with the cardiac electrophysiological system.
2. Developing new compounds based on the structure of this compound, with improved selectivity and safety profiles for use in clinical settings.
3. Using this compound as a tool to investigate the mechanisms of drug-induced arrhythmias and to screen for potential antiarrhythmic compounds.
4. Studying the effects of this compound on cardiac cells derived from patients with inherited arrhythmia syndromes, to better understand the genetic and molecular basis of these conditions.
5. Investigating the potential therapeutic applications of this compound and related compounds in the treatment of cardiac arrhythmias and other cardiovascular diseases.

Scientific Research Applications

N-(4-ethylbenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine has been used in a wide range of scientific studies to investigate the role of potassium channels in cardiac physiology and pathophysiology. It has been shown to prolong the action potential duration and the QT interval in cardiac cells, leading to an increased risk of arrhythmias. This compound has also been used to study the mechanisms of drug-induced arrhythmias and to screen for potential antiarrhythmic compounds.